Cas no 1448053-53-9 (1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea)

• Product Name: 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea
• CAS No: 1448053-53-9
• MF: C₁₇H₁₉FN₂O₂S
• MW: 334.408366441727
• CID: 5819113
• PubChem ID: 71803912
• Update Time: 2025-06-09

1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]urea
• 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea
• F6414-2480
• 1448053-53-9
• AKOS024555951
• 1-(4-fluorobenzyl)-3-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)urea

• Inchi： 1S/C17H19FN2O2S/c1-23-15-8-4-13(5-9-15)16(21)11-20-17(22)19-10-12-2-6-14(18)7-3-12/h2-9,16,21H,10-11H2,1H3,(H2,19,20,22)
• InChI Key： KLMGVLYXCWKJRJ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(F)C=C1)C(NCC(O)C1=CC=C(SC)C=C1)=O

Computed Properties

• Exact Mass: 334.11512719g/mol
• Monoisotopic Mass: 334.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea

Introduction to 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea (CAS No. 1448053-53-9)

1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1448053-53-9, belongs to a class of molecules that exhibit promising characteristics in various biochemical pathways, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a fluorophenyl group attached to a methyl group, which is further connected to a urea moiety. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the urea functional group contributes to hydrogen bonding capabilities, which can be exploited for interactions with biological targets.

The 4-(methylsulfanyl)phenyl moiety in the molecule adds another layer of complexity, providing a site for potential interactions with enzymes and receptors. This part of the structure is particularly interesting because it combines a sulfur-containing group with an aromatic ring, which can influence the compound's solubility and binding affinity. The hydroxyethyl side chain further modulates the overall physicochemical properties of the molecule, affecting its bioavailability and pharmacokinetic behavior.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea may interact with several key enzymes and receptors involved in inflammatory pathways. This finding aligns with ongoing research aimed at developing novel therapeutics for conditions such as arthritis and autoimmune diseases.

In vitro studies have begun to explore the potential of this compound as an anti-inflammatory agent. Initial results indicate that it may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme crucial in the production of prostaglandins that mediate inflammation. The fluorophenyl group's ability to modulate enzyme activity is particularly noteworthy, as fluorinated aromatic compounds have shown promise in various therapeutic applications.

The urea moiety has also been identified as a critical component for binding interactions. Urea-based compounds are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. In this context, 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea may exhibit potent inhibitory effects on target enzymes without significant off-target effects.

Another area of interest is the compound's potential as an antiviral agent. The structural features of this molecule suggest that it could interfere with viral replication by inhibiting key enzymes involved in viral polymerization or by disrupting viral-protein interactions. Current research is focusing on evaluating its efficacy against various viral strains, including those responsible for chronic infections.

The synthesis of 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for further study. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aryl-methyl and aryl-sulfanyl linkages present in the molecule.

Future studies are planned to investigate the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME). These studies are essential for understanding how the body processes the drug and for optimizing dosing regimens. Additionally, preclinical safety assessments will be conducted to evaluate potential side effects and ensure that the compound is suitable for human trials.

The development of 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea represents an exciting advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation into treating various diseases. As research continues, this compound may emerge as a novel therapeutic agent with significant clinical applications.